4-(3-methoxyphenyl)piperidin-4-ol hydrochloride
Description
“4-(3-methoxyphenyl)piperidin-4-ol hydrochloride” is a chemical compound with the CAS Number: 1788624-49-6 . It has a molecular weight of 257.76 and its IUPAC name is 4-(3-methoxybenzyl)piperidin-4-ol hydrochloride . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular formula of “this compound” is C13H19NO2 . The InChI key is HTFSSAAPVSOAFO-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of 207.26900 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3-methoxyphenyl)piperidin-4-ol hydrochloride involves the reaction of 3-methoxybenzaldehyde with piperidine to form 4-(3-methoxyphenyl)piperidine, which is then reduced to 4-(3-methoxyphenyl)piperidin-4-ol. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methoxybenzaldehyde", "piperidine", "sodium borohydride", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 3-methoxybenzaldehyde is reacted with piperidine in the presence of a catalyst such as acetic acid to form 4-(3-methoxyphenyl)piperidine.", "Step 2: 4-(3-methoxyphenyl)piperidine is reduced using sodium borohydride in ethanol to form 4-(3-methoxyphenyl)piperidin-4-ol.", "Step 3: 4-(3-methoxyphenyl)piperidin-4-ol is reacted with hydrochloric acid in water and ethyl acetate to form 4-(3-methoxyphenyl)piperidin-4-ol hydrochloride." ] } | |
CAS No. |
280143-10-4 |
Molecular Formula |
C12H18ClNO2 |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
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